Cas no 2770499-63-1 ((9H-fluoren-9-yl)methyl N-(5-bromo-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(5-bromo-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate
• CAS No: 2770499-63-1
• MF: C₂₄H₁₈BrNO₃
• MW: 448.30862569809
• CID: 6096731
• PubChem ID: 165993208
• Update Time: 2025-08-05

(9H-fluoren-9-yl)methyl N-(5-bromo-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2770499-63-1
• EN300-37397697
• (9H-fluoren-9-yl)methyl N-(5-bromo-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate

• Inchi： 1S/C24H18BrNO3/c25-14-9-10-19-20(11-14)23(27)12-22(19)26-24(28)29-13-21-17-7-3-1-5-15(17)16-6-2-4-8-18(16)21/h1-11,21-22H,12-13H2,(H,26,28)
• InChI Key： XSYUWTCGJHMEJY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC2NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 447.04701g/mol
• Monoisotopic Mass: 447.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-(5-bromo-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate

Introduction to (9H-fluoren-9-yl)methyl N-(5-bromo-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 2770499-63-1)

(9H-fluoren-9-yl)methyl N-(5-bromo-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 2770499-63-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethyl carbamate derivative, is characterized by its unique structural features and potential biological activities. The compound consists of a fluorenylmethyl group attached to a carbamate moiety, which is further substituted with a 5-bromoindanone derivative. This intricate structure imparts the compound with a range of properties that make it an intriguing candidate for various applications in drug discovery and development.

The fluorenylmethyl carbamate scaffold has been extensively studied for its ability to form stable and reversible covalent bonds with specific target proteins, making it a valuable tool in the design of prodrugs and reversible inhibitors. The presence of the 5-bromoindanone moiety adds an additional layer of complexity and functionality, potentially enhancing the compound's pharmacological profile. Recent research has highlighted the importance of such compounds in modulating key biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of medicinal chemistry, (9H-fluoren-9-yl)methyl N-(5-bromo-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate has been explored for its potential as a prodrug or a reversible inhibitor. Prodrugs are inactive derivatives that are converted into active drugs within the body, often improving drug delivery and reducing side effects. Reversible inhibitors, on the other hand, can bind to target proteins without causing permanent modifications, allowing for more precise control over therapeutic effects. The dual functionality of this compound makes it particularly attractive for these applications.

One of the key areas where (9H-fluoren-9-yl)methyl N-(5-bromo-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate has shown promise is in cancer research. Studies have demonstrated that this compound can selectively target and inhibit enzymes involved in cancer cell proliferation and survival. For instance, recent findings have shown that the compound can effectively inhibit the activity of specific kinases, which are crucial enzymes in many signaling pathways that drive cancer progression. This selective inhibition can lead to reduced tumor growth and improved patient outcomes.

Beyond cancer research, (9H-fluoren-9-yl)methyl N-(5-bromo-3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate has also been investigated for its potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by the accumulation of toxic protein aggregates and neuronal cell death. The compound's ability to modulate protein-protein interactions and stabilize cellular structures may help mitigate these pathological processes. Preliminary studies have shown promising results in animal models, suggesting that further research is warranted.

In addition to its therapeutic potential, (9H-fluoren-9-yl)methyl N-(5-bromo-3-o xo -2 , 3 -d ihydro -1 H -inden -1 -yl )carb amate has also been studied for its use in chemical biology and drug discovery platforms. The compound's unique structure makes it an excellent candidate for high-throughput screening (HTS) assays, where it can be used to identify novel targets and validate existing ones. HTS is a critical step in the early stages of drug development, allowing researchers to rapidly screen large libraries of compounds for their biological activity.

The synthesis of (9H-fluoren -9 -yl )m eth yl N -(5 -brom o -3 -ox o -2 , 3 -d ihydro -1 H -inden -1 -yl )carb amate involves several well-established organic reactions, including nucleophilic substitution and condensation reactions. The fluorenylmethyl group can be introduced through a nucleophilic substitution reaction with a fluorenylmethyl chloride or bromide derivative. The 5-bromoindanone moiety can be synthesized through a series of reactions starting from simple aromatic compounds. The final coupling step involves forming the carbamate linkage between the two fragments using standard coupling reagents such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC).

The physicochemical properties of (9H-fluoren -9 -yl )m eth yl N -(5 -brom o -3 -ox o -2 , 3 -d ihydro -1 H -inden -1 -yl )carb amate have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the compound's structure and conformational behavior in solution and solid-state environments. Understanding these properties is crucial for optimizing the compound's pharmacokinetic profile and improving its therapeutic potential.

Recent advancements in computational chemistry have also contributed to our understanding of (9H-fluoren -9 -yl )m eth yl N -(5 -brom o -3 -ox o -2 , 3 -d ihydro -1 H -inden -1 -yl )carb amate. Molecular dynamics simulations have been used to predict the compound's binding modes with target proteins and to identify key interactions that contribute to its biological activity. These computational tools have complemented experimental studies by providing a more comprehensive view of the compound's behavior at the molecular level.

In conclusion, (9H-fluoren -9 yl)m eth yl N -(5 b rom o 3 ox o 2 , 3 di hy dro 1 H ind en 1 yl)c arb am ate (CAS No. 2770499-63-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a prodrug or reversible inhibitor. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of complex biological systems and developing novel therapeutic strategies.